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  4. 12,12-Dimethyl-4-(2-phenylethyl)-5-(2-phenylethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
12,12-Dimethyl-4-(2-phenylethyl)-5-(2-phenylethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 12,12-Dimethyl-4-(2-phenylethyl)-5-(2-phenylethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 351159-99-4
VCID: VC0376622
InChI: InChI=1S/C27H28N2O2S2/c1-27(2)17-21-22(18-31-27)33-24-23(21)25(30)29(15-13-19-9-5-3-6-10-19)26(28-24)32-16-14-20-11-7-4-8-12-20/h3-12H,13-18H2,1-2H3
SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCCC4=CC=CC=C4)CCC5=CC=CC=C5)C
Molecular Formula: C27H28N2O2S2
Molecular Weight: 476.7g/mol

12,12-Dimethyl-4-(2-phenylethyl)-5-(2-phenylethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 351159-99-4

Main Products

VCID: VC0376622

Molecular Formula: C27H28N2O2S2

Molecular Weight: 476.7g/mol

12,12-Dimethyl-4-(2-phenylethyl)-5-(2-phenylethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 351159-99-4

CAS No. 351159-99-4
Product Name 12,12-Dimethyl-4-(2-phenylethyl)-5-(2-phenylethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C27H28N2O2S2
Molecular Weight 476.7g/mol
IUPAC Name 12,12-dimethyl-4-(2-phenylethyl)-5-(2-phenylethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C27H28N2O2S2/c1-27(2)17-21-22(18-31-27)33-24-23(21)25(30)29(15-13-19-9-5-3-6-10-19)26(28-24)32-16-14-20-11-7-4-8-12-20/h3-12H,13-18H2,1-2H3
Standard InChIKey YTWAGOSMIHUOQO-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCCC4=CC=CC=C4)CCC5=CC=CC=C5)C
Canonical SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCCC4=CC=CC=C4)CCC5=CC=CC=C5)C
PubChem Compound 1729594
Last Modified Nov 11 2021
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